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Compound of Interest

Compound Name: 1-Bromo-7-phenylheptane

Cat. No.: B1273157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1-Bromo-7-phenylheptane in a laboratory setting. Adherence to these guidelines is

critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Safety Data
1-Bromo-7-phenylheptane is a halogenated organic compound that requires careful handling

due to its hazardous properties. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals identifies several key hazards associated with this substance.[1]
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Property Value

Molecular Formula C₁₃H₁₉Br

Molecular Weight 255.19 g/mol [1][2]

Appearance Liquid

Boiling Point 92-94 °C[2][3]

Density ~1.2 g/cm³[3]

Flash Point 165.2 °C[2][3]

GHS Hazard Statements H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

Personal Protective Equipment (PPE)
The selection and consistent use of appropriate PPE is the primary defense against chemical

exposure. All personnel handling 1-Bromo-7-phenylheptane must use the following

equipment:

Eye Protection: Chemical splash goggles are mandatory. For operations with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

suitable for handling bromoalkanes. Gloves should be inspected for any signs of degradation

or perforation before each use and disposed of immediately after handling the chemical or if

contamination is suspected.

Body Protection: A standard laboratory coat must be worn at all times. For procedures with a

significant risk of splashing, a chemically resistant apron over the lab coat is recommended.

Footwear: Closed-toe shoes are mandatory in the laboratory.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for handling 1-Bromo-7-phenylheptane from

preparation to the conclusion of the experimental work.

3.1. Preparation

Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment.

Information Review: Review the Safety Data Sheet (SDS) for 1-Bromo-7-phenylheptane.

Work Area Setup: Ensure all work with 1-Bromo-7-phenylheptane is performed inside a

certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible and operational.

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite or sand)

readily available.

3.2. Chemical Handling

Don PPE: Put on all required personal protective equipment as detailed in Section 2.

Transferring the Chemical:

When transferring the liquid, do so slowly and carefully to avoid splashing.

Use a glass stirring rod to guide the flow of the liquid when pouring from a beaker.

For precise measurements, use a pipette with a bulb; never pipette by mouth.

During the Experiment:

Keep all containers of 1-Bromo-7-phenylheptane sealed when not in use.

Maintain the fume hood sash at the lowest practical height.
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Avoid direct contact with the chemical. If skin contact occurs, immediately wash the

affected area with soap and plenty of water for at least 15 minutes and seek medical

attention.

3.3. Post-Experiment

Decontamination: Clean the work area and any non-disposable equipment thoroughly.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

chemical residue on the glove's exterior.

Hand Washing: Wash hands thoroughly with soap and water after the experiment is

complete, even if gloves were worn.

Disposal Plan
Proper disposal of 1-Bromo-7-phenylheptane and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 1-Bromo-7-phenylheptane is a halogenated organic compound and

must be disposed of as hazardous waste.

Liquid Waste:

Collect all liquid waste containing 1-Bromo-7-phenylheptane in a designated, clearly

labeled, and sealed hazardous waste container for "Halogenated Organic Waste."

Do not mix with non-halogenated organic waste or other incompatible waste streams.

Solid Waste:

Any solid materials contaminated with 1-Bromo-7-phenylheptane (e.g., gloves,

absorbent pads, pipette tips) must be collected in a separate, clearly labeled, and sealed

container for "Halogenated Solid Waste."

Disposal Method: All hazardous waste must be disposed of through a licensed professional

waste disposal service. Do not pour 1-Bromo-7-phenylheptane down the drain.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill:

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material.

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area thoroughly.

For large spills, evacuate the laboratory and contact the institution's environmental health

and safety department.

Workflow for Safe Handling of 1-Bromo-7-
phenylheptane
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Caption: Workflow for the safe handling of 1-Bromo-7-phenylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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